Cas no 478080-81-8 (4-METHYLPHENYL 4-[(4-METHYLPHENYL)SULFANYL]-2-PHENYL-5-PYRIMIDINYL SULFONE)

• Product Name: 4-METHYLPHENYL 4-[(4-METHYLPHENYL)SULFANYL]-2-PHENYL-5-PYRIMIDINYL SULFONE
• CAS No: 478080-81-8
• MF: C₂₄H₂₀N₂O₂S₂
• MW: 432.557803153992
• CID: 5225923
• Update Time: 2026-03-07

4-METHYLPHENYL 4-[(4-METHYLPHENYL)SULFANYL]-2-PHENYL-5-PYRIMIDINYL SULFONE Chemical and Physical Properties

Names and Identifiers

• 4-[(4-METHYLPHENYL)SULFANYL]-5-[(4-METHYLPHENYL)SULFONYL]-2-PHENYLPYRIMIDINE
• 4-METHYLPHENYL 4-[(4-METHYLPHENYL)SULFANYL]-2-PHENYL-5-PYRIMIDINYL SULFONE
• 5-(4-methylbenzenesulfonyl)-4-[(4-methylphenyl)sulfanyl]-2-phenylpyrimidine
• 4-(4-methylphenyl)sulfanyl-5-(4-methylphenyl)sulfonyl-2-phenylpyrimidine

• Inchi： 1S/C24H20N2O2S2/c1-17-8-12-20(13-9-17)29-24-22(30(27,28)21-14-10-18(2)11-15-21)16-25-23(26-24)19-6-4-3-5-7-19/h3-16H,1-2H3
• InChI Key： AXSVOVWVUFSSNV-UHFFFAOYSA-N
• SMILES： S(C1=CN=C(C2C=CC=CC=2)N=C1SC1C=CC(C)=CC=1)(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 628
• XLogP3: 5.8
• Topological Polar Surface Area: 93.6

Additional information on 4-METHYLPHENYL 4-[(4-METHYLPHENYL)SULFANYL]-2-PHENYL-5-PYRIMIDINYL SULFONE

Compound CAS No: 478080-81-8 - 4-METHYLPHENYL 4-[(4-METHYLPHENYL)SULFANYL]-2-PHENYL-5-PYRIMIDINYL SULFONE

The compound with CAS No: 478080-81-8, named 4-METHYLPHENYL 4-[(4-METHYLPHENYL)SULFANYL]-2-PHENYL-5-PYRIMIDINYL SULFONE, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of sulfone derivatives, which have been extensively studied for their unique electronic properties and biological activities.

The structure of this compound is characterized by a pyrimidine ring system, which is a heterocyclic aromatic compound containing nitrogen atoms at specific positions. The pyrimidine ring in this molecule is substituted with phenyl groups and sulfone functionalities, which contribute to its stability and reactivity. The presence of two methylphenyl groups further enhances the molecule's hydrophobicity, making it suitable for applications in drug design where lipophilicity is desired.

Recent studies have highlighted the importance of sulfone-containing compounds in medicinal chemistry, particularly in the development of kinase inhibitors and other therapeutic agents. The sulfone group in this compound acts as an electron-withdrawing substituent, which can modulate the electronic properties of the pyrimidine ring, thereby influencing its binding affinity to target proteins.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and oxidation reactions. The use of transition metal catalysts has been reported to improve the efficiency of these reactions, leading to higher yields and purities.

The application of this compound extends beyond pharmaceuticals; it has also been explored in materials science for its potential as a building block in the construction of advanced materials with tailored electronic properties.

In conclusion, the compound CAS No: 478080-81-8, or 4-METHYLPHENYL 4-[(4-METHYLPHENYL)SULFANYL]-2-PHENYL-5-PYRIMIDINYL SULFONE, represents a promising molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable addition to both academic research and industrial development.